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Compound of Interest

Compound Name: Psidial A

CAS No.: 1207181-35-8

Cat. No.: B1175813 Get Quote

Executive Summary
Psidial A (

) is a bioactive meroterpenoid isolated from Psidium guajava (Guava), exhibiting significant
antiproliferative and anti-inflammatory potential. However, its identification is plagued by a
critical analytical challenge: it is an isomer of Guajadial, Psiguadial A, and Psiguadial B. These
compounds share an identical molecular weight (474 Da) and highly similar fragmentation
patterns due to their common structural motif—a caryophyllene-derived sesquiterpene fused to
a diformyl phloroglucinol core.

This guide provides a high-resolution mass spectrometry (HRMS) workflow to definitively

identify Psidial A, distinguishing it from its isobaric analogues through specific fragmentation

mechanisms (The "Caryophyllene Ejection") and orthogonal chromatographic retention

strategies.

The Structural Challenge: Meroterpenoid Isomerism
To identify Psidial A, one must understand what makes it unique—and what makes it

deceptive. Psidial A and Guajadial are epimers. They possess the same 2D connectivity but

differ in the stereochemical configuration at the benzyl linkage (
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).[1]

Core Structure: 3,5-diformylbenzyl phloroglucinol coupled to a sesquiterpene (caryophyllene-

like).

The Analytical Trap: Standard low-resolution MS cannot distinguish Psidial A from Guajadial

solely by precursor mass. Both present a parent ion at

474 (EI) or

475 (

ESI).

Table 1: Physicochemical Comparison of Psidium Meroterpenoids
Feature Psidial A Guajadial Psiguadial A

Molecular Formula

Monoisotopic Mass 474.2406 Da 474.2406 Da 474.2406 Da

Base Peak (EI) 271 271 271

Key Structural

Difference

Stereochemistry at

benzyl linkage

(Epimer)

Stereochemistry at

benzyl linkage

(Epimer)

Different terpene

cyclization

Polarity (RT)
Elutes after Guajadial

(typically)

Elutes before Psidial A

(typically)
Distinct RT

Fragmentation Mechanics: The "Caryophyllene
Ejection"
The definitive mass spectral signature of Psidial A is governed by the cleavage of the bond

connecting the phloroglucinol "head" to the sesquiterpene "tail."

2.1 fragmentation Pathway (EI & ESI)
Whether using Electron Impact (GC-MS) or Electrospray Ionization (LC-MS), the molecule

undergoes a characteristic Retro-Diels-Alder (RDA) type cleavage or direct bond scission at the
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terpene-phloroglucinol junction.

Precursor Ion:

GC-MS (EI):

at

474.

LC-MS (ESI+):

at

475.

Primary Fragmentation Event:

The molecule ejects the sesquiterpene moiety (

or similar, neutral loss ~203 Da).

This leaves the stable, highly conjugated diformyl-phloroglucinol-benzyl cation.

Diagnostic Product Ion:

271 (

).

This is the Base Peak (100% abundance) in almost all spectra of this class.

2.2 Visualization of the Fragmentation Pathway

Psidial A Precursor
(m/z 474/475)
[C30H34O5]

Transition State
(C-C Bond Strain)

Collision Energy

Diagnostic Core Ion
(m/z 271)

[C15H11O5]+Primary Cleavage

Neutral Terpene Loss
(Caryophyllene Moiety)

~203 Da

m/z 243
(-CO)

Decarbonylation m/z 215
(-2CO)
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Figure 1: The primary fragmentation pathway of Psidial A, highlighting the diagnostic

"Caryophyllene Ejection" that results in the stable m/z 271 core ion.

Experimental Protocol: LC-MS/MS Differentiation
Since fragmentation alone cannot distinguish Psidial A from Guajadial (both yield

271), chromatographic resolution is mandatory. The following protocol utilizes a high-resolution
C18 separation coupled with Q-TOF MS.

3.1 Sample Preparation
Extraction: Macerate air-dried Psidium guajava leaves in 95% Ethanol.

Enrichment: Partition with Petroleum Ether (to remove chlorophyll) followed by Ethyl Acetate

(target fraction).

Filtration: 0.22 µm PTFE filter (essential to prevent column clogging).

3.2 LC-MS/MS Parameters (Recommended)
Instrument: Agilent 6545 Q-TOF or Thermo Q-Exactive Orbitrap.

Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).

Mobile Phase:

(A) Water + 0.1% Formic Acid.

(B) Acetonitrile + 0.1% Formic Acid.

Gradient:

0-2 min: 40% B.

2-20 min: Linear gradient to 90% B.

Note: A shallow gradient is critical to separate the epimers.
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Flow Rate: 0.3 mL/min.

3.3 Identification Logic (The "Decision Tree")
While the

271 fragment confirms the class (Psidium meroterpenoid), the Retention Time (RT) confirms
the species.

Guajadial: Typically elutes earlier (e.g., RT = 12.4 min).

Psidial A: Typically elutes later (e.g., RT = 12.8 min).

Validation: You must run a known standard or a purified fraction previously validated by

NMR.
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Crude Extract Analysis

Precursor Scan
m/z 475 [M+H]+

MS/MS Fragmentation
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Not Psidial/Guajadial

No

Check Retention Time (RT)
(Requires C18 Separation)

Yes

Early Eluter
(e.g., RT 12.4 min)

Likely Guajadial

Peak 1

Late Eluter
(e.g., RT 12.8 min)

Likely Psidial A

Peak 2

Click to download full resolution via product page

Figure 2: Logical workflow for distinguishing Psidial A from its isomer Guajadial using LC-

MS/MS.

Comparative Analysis: Psidial A vs. Alternatives
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Method
Specificity for
Psidial A

Sensitivity Drawbacks

GC-MS (EI) Medium High

Requires

derivatization (often)

due to thermal

instability;

474 is weak;

fragmentation is

identical to isomers.

LC-MS/MS (Q-TOF) High Very High

Requires

chromatographic

separation of isomers;

spectra are nearly

identical, relying on

RT.

1H-NMR Definitive Low

Requires milligram-

scale pure isolation;

cannot be used for

rapid screening of

crude extracts.

Expert Insight: Do not rely on MS spectral libraries (NIST/Wiley) alone for Psidial A. Most

libraries contain "Guajadial" but may lack "Psidial A," leading to false positives. Always verify

the elution order.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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